6-(Dimethylamino)pyrazine-2-carboxylic acid

• IUPAC Name: 6-(dimethylamino)pyrazine-2-carboxylic acid
• InChI: InChI=1S/C7H9N3O2/c1-10(2)6-4-8-3-5(9-6)7(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key: RFADYEKKBJUDBE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=CN=C1)C(=O)O
• Molecular Formula: C7H9N3O2
• DSSTOX Substance ID: DTXSID80361626
• Molecular Weight: 167.17 g/mol
• CAS RN: 40262-53-1

Description

6-(Dimethylamino)pyrazine-2-carboxylic acid is a compound with the molecular formula C7H9N3O2. It is a derivative of pyrazine, a class of organic compounds characterized by a six-membered ring with two nitrogen atoms and four carbon atoms.

Molecular Structure Analysis

The molecular structure of 6-(Dimethylamino)pyrazine-2-carboxylic acid consists of a pyrazine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. Attached to this ring is a carboxylic acid group (-COOH) and a dimethylamino group (-N(CH3)2).

Physical And Chemical Properties Analysis

6-(Dimethylamino)pyrazine-2-carboxylic acid has a molecular weight of 167.17 g/mol. It has a computed XLogP3 value of 1, indicating its relative lipophilicity. The compound has one hydrogen bond donor and five hydrogen bond acceptors. Its exact mass and monoisotopic mass are both 167.069476538 g/mol. The topological polar surface area is 66.3 Ų. The compound is a solid at room temperature.

Scientific Research Applications

1. Catalytic and Non-Catalytic Amidation of Carboxylic Acid Substrates Carboxamides, which can be synthesized from carboxylic acid substrates like 6-(Dimethylamino)pyrazine-2-carboxylic acid, are a significant part of organic and medicinal chemistry. . .

2. Detection of Pyrazinamide Resistance in Mycobacterium Tuberculosis Pyrazine-2-carboxylic acid is used in the detection of pyrazinamide resistance in Mycobacterium tuberculosis. .

. MOFs are a class of compounds consisting of metal ions or clusters coordinated to organic ligands to form one-, two-, or three-dimensional structures.

Synthesis of Coelenterazine

. Pyrazine derivatives like 6-(Dimethylamino)pyrazine-2-carboxylic acid could potentially be used in these synthesis methods.

Synthesis of Antimycobacterial Compounds

. These compounds are crucial in the fight against Mycobacterium tuberculosis, the bacteria that causes tuberculosis.

Safety and Hazards

The compound is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338).

Mechanism of Action

Target of Action

• The primary target of 6-(Dimethylamino)pyrazine-2-carboxylic acid (referred to as “pyrazinamide” or PZA) is Mycobacterium tuberculosis , the bacterium responsible for tuberculosis (TB) infection .
• PZA is a first-line antitubercular drug used in the short-term intensive phase of TB treatment .

Mode of Action

• This disruption leads to an acidic environment within the bacterium, which is detrimental to its survival .

Biochemical Pathways

• PZA affects several pathways:
  • Membrane Integrity Pathway : The acidic environment affects the bacterial membrane, leading to cell death .

Pharmacokinetics (ADME Properties)

• Impact on Bioavailability : PZA’s bioavailability is influenced by food intake and gastric pH .

Result of Action

• Cellular effects include altered pH homeostasis, impaired energy production, and eventual bacterial death .

Action Environment

• Clinical Considerations : PZA is effective in the acidic environment of TB lesions but less so in alkaline urine .